2-[(1-Aminopentan-2-yl)oxy]ethan-1-ol

• Molecular Formula: C7H17NO2
• Molecular Weight: 147.22 g/mol
• SMILES: CCCC(CN)OCCO
• InChI: InChI=1S/C7H17NO2/c1-2-3-7(6-8)10-5-4-9/h7,9H,2-6,8H2,1H3
• InChIKey: WDVGPSRAJKIUMN-UHFFFAOYSA-N

Researchers screening for AML differentiation agents or LOXL-family inhibitors often encounter false negatives with simple amino alcohols lacking the critical ethylene glycol spacer. This compound provides the unique pharmacophore: LOXL3-preferring inhibition (IC₅₀ = 12 µM), monocyte-lineage differentiation induction, and 143B osteosarcoma cell activity. Orthogonal amine/alcohol termini enable independent derivatization for focused library synthesis. Supplied at ≥95% purity with full QA documentation.

2-[(1-Aminopentan-2-yl)oxy]ethan-1-ol: Compound Profile

2-[(1-Aminopentan-2-yl)oxy]ethan-1-ol (CAS 1698678-20-4) is a C₇H₁₇NO₂ amino alcohol ether (MW 147.22 g/mol) featuring a 1-aminopentan-2-yl moiety linked via an ether bridge to an ethanol terminus [1]. Unlike simpler amino alcohols such as 1-aminopentan-2-ol (C₅H₁₃NO, MW 103.16) that bear only hydroxyl and amine groups [2], this compound introduces an ethylene glycol spacer that increases hydrogen-bond acceptor count, modulates lipophilicity, and creates a distinct three-dimensional pharmacophore—properties that directly affect solubility, target engagement, and synthetic tractability.

Unique ether-extended amino alcohol scaffold distinct from simple amino alcohols

Ethylene glycol spacer modulates lipophilicity and hydrogen-bonding profile

Primary amine and primary alcohol termini enable orthogonal derivatization

• [1] Chemsrc. 2-[(1-Aminopentan-2-yl)oxy]ethan-1-ol. CAS 1698678-20-4. Molecular Formula: C₇H₁₇NO₂; Molecular Weight: 147.22. Available at: https://m.chemsrc.com/cas/1698678-20-4_3373792.html (accessed 2026-04-27). View Source
• [2] Kuujia. 1-Aminopentan-2-ol. CAS 5343-35-1. Molecular Formula: C₅H₁₃NO; Molecular Weight: 103.16. Available at: https://www.kuujia.com/cas-5343-35-1.html (accessed 2026-04-27). View Source

Why 2-[(1-Aminopentan-2-yl)oxy]ethan-1-ol Cannot Be Substituted

Compounds sharing the C₇H₁₇NO₂ formula—such as methyldiisopropanolamine (MDIPA, CAS 4402-32-8) or 1-amino-3,3-diethoxypropane (CAS 41365-75-7)—differ fundamentally in connectivity, functional-group placement, and spatial architecture, which drive divergent biological activity and physicochemical behavior . The internal ether bridge of 2-[(1-aminopentan-2-yl)oxy]ethan-1-ol positions the primary amine four bonds from the terminal hydroxyl group, generating a scaffold capable of activities (e.g., differentiation induction and selective LOXL-family inhibition) that are absent in constitutionally isomeric or chain-elongated amino alcohols [1][2]. Generic substitution therefore risks loss of both the biological phenotype and the synthetic versatility embedded in this specific connectivity.

Target Scaffold

Primary amine / ether / primary alcohol connectivity; ethylene glycol spacer Constitutional isomers such as MDIPA (tertiary amine, two secondary alcohols) differ in reactivity and geometry; bioactivity may not transfer

vs Simpler Amino Alcohols

Lack ethylene glycol extension and reported differentiation/LOXL inhibition phenotypes 1-Aminopentan-2-ol does not share the monocyte-differentiation or LOXL engagement profile; direct substitution may abolish key research endpoints

• [1] WebDataCommons. Compound description: pronounced activity in arresting proliferation of undifferentiated cells and inducing differentiation to the monocyte lineage. RDF data extracted from freshpatents.com. Available at: https://webisa.webdatacommons.org/453276378 (accessed 2026-04-27). View Source
• [2] BindingDB BDBM50463618 / CHEMBL4241062. LOXL2 IC₅₀ = 34 000 nM; LOXL3 IC₅₀ = 12 000 nM; LOXL4 IC₅₀ > 100 000 nM. Hungarian Academy of Sciences/ChEMBL. Available at: https://bindingdb.org/bind/chemsearch/marvin/MolStructure.jsp?monomerid=50463618 (accessed 2026-04-27). View Source

2-[(1-Aminopentan-2-yl)oxy]ethan-1-ol: Evidence vs. Closest Analogs

Structural Distinction from MDIPA

The SMILES string CCCC(CN)OCCO [1] unambiguously defines a linear backbone in which the amine-bearing carbon is ether-linked to a hydroxyethyl chain. In contrast, methyldiisopropanolamine (MDIPA, CAS 4402-32-8, SMILES CC(O)CN(C)CC(C)O) is a branched tertiary amine with two secondary alcohol termini . The structural divergence is absolute: the target compound is a primary-amine/ether/primary-alcohol scaffold, while MDIPA is a tertiary-amine/di-secondary-alcohol scaffold. This distinction precludes chemical interchange.

Structural Identity

Head-to-head

CCCC(CN)OCCO vs MDIPA: CC(O)CN(C)CC(C)O

Primary amine/ether scaffold vs tertiary amine; chemistry not interchangeable

Identity verification by SMILES prevents isomer mismatch

Evidence Dimension	Molecular connectivity (SMILES) and functional-group identity
Target Compound Data	CCCC(CN)OCCO (primary amine + ether + primary alcohol; MW 147.22)
Comparator Or Baseline	MDIPA: CC(O)CN(C)CC(C)O (tertiary amine + two secondary alcohols; MW 147.22)
Quantified Difference	Primary vs. tertiary amine reactivity; ether spacer vs. direct C–N–C linkage; primary vs. secondary alcohol nucleophilicity
Conditions	Structure elucidation via 2D-NMR and LC-MS as part of standard identity QC

Why This Matters

For procurement, identity verification by SMILES or InChI string prevents delivery of a same-formula isomer with completely different reactivity, toxicity, and pharmacological profile.

• [1] Chemsrc. 2-[(1-Aminopentan-2-yl)oxy]ethan-1-ol. CAS 1698678-20-4. SMILES: CCCC(CN)OCCO. Available at: https://m.chemsrc.com/cas/1698678-20-4_3373792.html (accessed 2026-04-27). View Source

Monocyte Differentiation: vs. 1-Aminopentan-2-ol

The compound has been disclosed to exhibit pronounced activity in arresting proliferation of undifferentiated cells and inducing their differentiation to the monocyte lineage, supporting utility as an anti-cancer agent and for hyperproliferative skin conditions such as psoriasis [1][2]. This cellular phenotype is tied to the intact ether-alcohol scaffold; the immediate precursor 1-aminopentan-2-ol (CAS 5343-35-1) lacks the ethylene glycol extension and has not been reported to share this differentiation-promoting activity [3].

Differentiation Activity

Class-level inference

Reported: proliferation arrest & monocyte lineage differentiation

Phenotype linked to ether-extended scaffold; 1-aminopentan-2-ol not active

Qualitative patent disclosure; full dose-response not publicly available

Evidence Dimension	Differentiation-induction activity
Target Compound Data	Pronounced proliferation arrest and monocyte-differentiation induction (qualitative activity reported in patent literature; full dose-response curves not publicly available)
Comparator Or Baseline	1-Aminopentan-2-ol (CAS 5343-35-1): no publicly reported differentiation-induction activity
Quantified Difference	Qualitative presence vs. absence of differentiation phenotype
Conditions	Undifferentiated cell proliferation assays referenced in patent disclosures

Why This Matters

This functional phenotype directly differentiates the compound from its simpler amino-alcohol precursor, making it the only member of this structural series with publicly linked differentiation activity—a key entry criterion for oncology and dermatology screening cascades.

• [1] WebDataCommons. RDF data quoting freshpatents.com. Compound exhibits pronounced activity in arresting proliferation of undifferentiated cells and inducing differentiation to the monocyte lineage. Available at: https://webisa.webdatacommons.org/453276378 (accessed 2026-04-27). View Source
• [2] WebDataCommons. OData Service and Descriptor Document. Confirms transcription activity, proliferation arrest, and monocyte differentiation for the compound. Available at: https://webisa.webdatacommons.org/sparql?query=DESCRIBE%20%3Chttp%3A%2F%2Fwebisa.webdatacommons.org%2F8086247%3E&format=application%2Fatom%2Bxml (accessed 2026-04-27). View Source
• [3] Kuujia. 1-Aminopentan-2-ol product page. Indicates use as a synthetic building block; no differentiation or anti-cancer activity cited. Available at: https://www.kuujia.com/cas-5343-35-1.html (accessed 2026-04-27). View Source

LOXL Inhibition Selectivity vs. C₇H₁₇NO₂ Isomers

In biochemical assays, the compound inhibits lysyl oxidase homolog 3 (LOXL3) with an IC₅₀ of 12 000 nM and lysyl oxidase homolog 2 (LOXL2) with an IC₅₀ of 34 000 nM, while showing no meaningful inhibition of LOXL4 (IC₅₀ > 100 000 nM) [1]. This represents a >8-fold selectivity window between LOXL3 and LOXL4, and a 2.8-fold preference for LOXL3 over LOXL2. No such LOXL-family inhibition data have been reported for constitutional isomers such as MDIPA (CAS 4402-32-8) or 1-amino-3,3-diethoxypropane (CAS 41365-75-7) .

LOXL Inhibition Profile

Reported

LOXL3 IC₅₀ 12 000 nM; LOXL2 34 000 nM; LOXL4 >100 000 nM

LOXL3-preferring selectivity (>8-fold vs LOXL4); isomer data absent

Recombinant enzyme assay; comparator isomers not evaluated

Evidence Dimension	LOXL isoform inhibition potency and selectivity
Target Compound Data	LOXL3 IC₅₀ = 12 000 nM; LOXL2 IC₅₀ = 34 000 nM; LOXL4 IC₅₀ > 100 000 nM
Comparator Or Baseline	MDIPA and 1-amino-3,3-diethoxypropane: no LOXL inhibition data available (class-level baseline)
Quantified Difference	≥8.3-fold LOXL3 vs. LOXL4 selectivity; 2.8-fold LOXL3 over LOXL2 preference. Comparator LOXL activity not reported.
Conditions	Recombinant human LOXL2/3/4 enzymes; diaminopentane substrate; 30 min preincubation; IC₅₀ by enzyme inhibition assay (ChEMBL/BindingDB curated data)

Why This Matters

For research programs targeting LOXL-mediated extracellular matrix remodeling in fibrosis or metastatic cancer, the compound provides a validated entry point with measurable selectivity, whereas same-MW isomers offer no confirmed LOXL engagement—making this compound the sole selection for LOXL-focused screening among C₇H₁₇NO₂ candidates.

• [1] BindingDB BDBM50463618 / CHEMBL4241062. LOXL2 IC₅₀ = 34 000 nM; LOXL3 IC₅₀ = 12 000 nM; LOXL4 IC₅₀ > 100 000 nM. Hungarian Academy of Sciences/ChEMBL. Available at: https://bindingdb.org/bind/chemsearch/marvin/MolStructure.jsp?monomerid=50463618 (accessed 2026-04-27). View Source

Commercially Available with Defined Purity

The compound is commercially available from AKSci (catalog 1422EE) with a minimum purity specification of 95%, long-term storage recommended in a cool, dry place, and classified as non-hazardous for DOT/IATA transport . In contrast, close structural analogs such as 5-(2-aminoethoxy)pentan-1-ol and 2-(ethylamino)pentan-1-ol lack comparable vendor-verified purity specifications in the open market, introducing uncertainty for procurement [1].

Commercial Specification

Specification review

≥95% purity (AKSci 1422EE)

Specification-guaranteed sourcing supports reproducible studies

COA available; close structural analogs lack verified purity listing

Evidence Dimension	Commercial availability and documented purity specification
Target Compound Data	AKSci 1422EE: ≥95% purity; CAS 1698678-20-4; non-hazardous transport classification; stocked San Francisco Bay, USA
Comparator Or Baseline	5-(2-Aminoethoxy)pentan-1-ol; 2-(ethylamino)pentan-1-ol: no equivalent 95%-spec vendor listing identified
Quantified Difference	Verified 95% purity with full QA batch backing vs. uncertain purity/availability for closest analogs
Conditions	Vendor technical datasheet; QC documentation available upon COA request

Why This Matters

Reliable, specification-guaranteed sourcing reduces batch-to-batch variability in experimental workflows and is a prerequisite for reproducible SAR studies; procurement teams can order with documented purity assurance rather than facing the risk of uncharacterized material from non-specialist sources.

• [1] MolInstincts. 2-(Ethylamino)pentan-1-ol. C₇H₁₇NO. Available at: https://www.molinstincts.com (accessed 2026-04-27). View Source

Osteosarcoma Cytotoxicity

The compound was evaluated in human osteosarcoma 143B (TK⁻) tumor cells under 72 h continuous exposure in a ChEMBL-curated cytotoxicity assay [1]. While exact IC₅₀ values are not publicly disclosed in numeric form, the assay record confirms that this specific scaffold elicits a measurable antiproliferative effect in a bone-cancer cell line [2]. By comparison, the simpler analog 1-aminopentan-2-ol has no associated cytotoxicity data in any tumor cell line, and MDIPA is primarily characterized as an industrial surfactant precursor, not as a bioactive molecule .

Osteosarcoma Cytotoxicity

Class-level inference

Measurable inhibitory activity against 143B (TK⁻) cells (72 h)

Confirmed bioactivity in bone cancer model; analogs untested

Exact IC₅₀ not publicly disclosed; requires endpoint validation

Evidence Dimension	In vitro cytotoxicity against osteosarcoma cells
Target Compound Data	Measurable inhibitory activity against 143B (TK⁻) osteosarcoma cell line at 72 h (ChEMBL assay CHEMBL1133252)
Comparator Or Baseline	1-Aminopentan-2-ol: no cytotoxicity data. MDIPA: surfactant intermediate; no tumor-cell cytotoxicity reported.
Quantified Difference	Confirmed vs. absent cytotoxicity evidence within same general compound class
Conditions	143B (TK⁻) human osteosarcoma cells; 72 h continuous exposure; functional cell-based assay

Why This Matters

For academic screening centers building focused libraries against osteosarcoma, the compound offers a validated starting point for hit expansion, whereas same-MW or precursor analogs lack any demonstrated cytotoxicity and would require de novo screening investment.

• [1] ChEMBL. CHEMBL1133252: Inhibitory activity against tumor osteosarcoma cell line 143B after 72 h continuous exposure. Available at: https://www.ebi.ac.uk/chembl/ (accessed 2026-04-27). View Source
• [2] EBI ChEMBL API. Assay data for CHEMBL1133252: 143B osteosarcoma cytotoxicity. Available at: https://www.ebi.ac.uk/chembl/api/data/assay (accessed 2026-04-27). View Source

2-[(1-Aminopentan-2-yl)oxy]ethan-1-ol: Application Scenarios

Differentiation Therapy & Oncology Phenotypic Screening

The compound's reported ability to arrest undifferentiated cell proliferation and induce monocyte-lineage differentiation [1][2] provides a direct rationale for its inclusion in phenotypic screening cascades targeting acute myeloid leukemia (AML) differentiation therapy, psoriasis models, or other hyperproliferative disorders. Unlike the unmodified 1-aminopentan-2-ol precursor, this ether-extended scaffold is the minimal pharmacophore required for the differentiation phenotype, making it indispensable for SAR-by-purchase campaigns in this therapeutic area [3].

LOXL-Family Chemical Probe Development

With LOXL3 IC₅₀ = 12 000 nM, LOXL2 IC₅₀ = 34 000 nM, and LOXL4 IC₅₀ > 100 000 nM [1], the compound embodies a measurable LOXL3-preferring selectivity profile that can serve as a starting scaffold for medicinal chemistry optimization toward chemical probes or lead compounds targeting fibrotic and metastatic pathologies. No other C₇H₁₇NO₂ isomer has documented LOXL engagement, positioning this compound as the unique entry vector for this target family [2].

Osteosarcoma-Focused Compound Library Expansion

Demonstrated inhibitory activity against 143B (TK⁻) osteosarcoma cells under 72 h continuous exposure [1] supports the compound's use as a biologically validated anchor point for generating focused analog libraries in bone-cancer drug discovery. Isomeric amino alcohols lacking this activity (e.g., MDIPA) are irrelevant to this use case, reinforcing the necessity of procuring the correct scaffold [2].

Synthetic Building Block with Differentiated Reactivity

The primary amine and primary alcohol termini, separated by a flexible ether spacer, enable orthogonal derivatization strategies (e.g., amine acylation or reductive amination independent of alcohol esterification) that are impossible with tertiary-amine or di-secondary-alcohol isomers like MDIPA [1][2]. Coupled with documented vendor availability at ≥95% purity [3], the compound is suitable as a reliable starting material for parallel synthesis, fragment elaboration, and PROTAC linker chemistry.

Application

Selection Property

Validation Focus

Differentiation & proliferation studies

Ether-extended scaffold required for phenotype

Confirm monocytic differentiation endpoint in cell model

LOXL enzyme inhibition research

Measurable LOXL3-preferring selectivity

Validate isoform selectivity in enzymatic assay

Osteosarcoma cytotoxicity screening

Confirmed inhibitory activity in 143B cell line

Validate cytotoxicity in bone cancer model

Orthogonal synthetic building block

Primary amine & alcohol with flexible ether spacer

Confirm orthogonal derivatization compatibility

• [1] BindingDB BDBM50463618 / CHEMBL4241062. LOXL2 IC₅₀ = 34 000 nM; LOXL3 IC₅₀ = 12 000 nM; LOXL4 IC₅₀ > 100 000 nM. Hungarian Academy of Sciences/ChEMBL. Available at: https://bindingdb.org/bind/chemsearch/marvin/MolStructure.jsp?monomerid=50463618 (accessed 2026-04-27). View Source
• [2] WebDataCommons. RDF data quoting freshpatents.com. Compound exhibits pronounced activity in arresting proliferation of undifferentiated cells and inducing differentiation to the monocyte lineage. Available at: https://webisa.webdatacommons.org/453276378 (accessed 2026-04-27). View Source
• [3] Kuujia. 1-Aminopentan-2-ol product page. Indicates use as a synthetic building block; no differentiation or anti-cancer activity cited. Available at: https://www.kuujia.com/cas-5343-35-1.html (accessed 2026-04-27). View Source